1,2,4,5-Tetrakis(tert-butylthio)benzene

• IUPAC Name: 1,2,4,5-tetrakis(tert-butylsulfanyl)benzene
• InChI: InChI=1S/C22H38S4/c1-19(2,3)23-15-13-17(25-21(7,8)9)18(26-22(10,11)12)14-16(15)24-20(4,5)6/h13-14H,1-12H3
• InChI Key: LOCUYYPERSWXJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=CC(=C(C=C1SC(C)(C)C)SC(C)(C)C)SC(C)(C)C
• Molecular Formula: C22H38S4
• DSSTOX Substance ID: DTXSID30473329
• Molecular Weight: 430.8 g/mol
• CAS RN: 447463-65-2

Description

1,2,4,5-Tetrakis(tert-butylthio)benzene is an organic compound with the molecular formula C22H38S4. It is a polysulfide aromatic compound that presents as a white to almost white crystalline powder.

Molecular Structure Analysis

The molecular structure of 1,2,4,5-Tetrakis(tert-butylthio)benzene consists of a central benzene core with four tert-butylthio groups attached symmetrically. The molecular weight of this compound is 430.79.

Physical And Chemical Properties Analysis

1,2,4,4-Tetrakis(tert-butylthio)benzene is a solid at 20 degrees Celsius. It has a melting point ranging from 154.0 to 158.0 degrees Celsius. This compound should be stored under inert gas as it is air sensitive.

Scientific Research Applications

1. Synthesis of Luminescent Thorium-Based Metal–Organic Frameworks

• Methods of Application: Three new thorium-based MOFs based on 1,2,4,5-tetrakis(4-carboxyphenyl)benzene were obtained under a similar reaction system (metal salt, ligand, solvent, and acid are the same). Th(IV) forms the central unit of the MOFs in mononuclear and binuclear clusters, respectively.
• Results: This is the first time that multiple thorium-based MOFs with luminescence have been found with the same ligand.

2. Luminescent Cadmium(II) Coordination Polymers

• Application Summary: 1,2,4,5-Tetrakis(4-pyridylvinyl)benzene is used in the synthesis of luminescent cadmium(II) coordination polymers, which can act as efficient multi-responsive sensors for toxic metal ions in water.
• Methods of Application: Reactions of Cd(NO3)2·4H2O with 1,2,4,5-tetrakis(4-pyridylvinyl)benzene and other compounds under solvothermal conditions afforded three two-dimensional (2D) Cd(II) coordination polymers.
• Results: The representative compound was confirmed to be an uncommon multi-responsive luminescent sensor for Hg2+, CrO42− and Cr2O72− ions in water by the luminescence quenching method.

3. Formation of Supramolecular Heterostructures

• Application Summary: The compound can be used for the formation of supramolecular heterostructures to functionalize black phosphorus.

4. Design of Materials with High Performance

• Application Summary: A series of 1,2,4,5-tetrakis(phenylethynyl)benzene derivatives has been investigated to design materials with high performance with respect to suitable frontier molecular orbitals, broad absorption spectra, and better and balanced charge-transfer properties.

5. Catalyst Preparation and Organic Reaction Catalysis

• Application Summary: It is often used in the preparation of catalysts and the catalysis of organic reactions.

6. Chemical Reagent and Intermediate

• Application Summary: 1,2,4,5-Tetrakis(tert-butylthio)benzene is mainly used as a chemical reagent and intermediate.

7. Organic Synthesis

• Application Summary: It is often used in organic synthesis, particularly in the preparation of catalysts.

8. Chemical Reagent

• Application Summary: 1,2,4,5-Tetrakis(tert-butylthio)benzene is mainly used as a chemical reagent.

Safety And Hazards

This compound is known to be incompatible with oxidizing agents and should not be handled near them. It is also air sensitive and should be stored under inert gas.

Synthesis routes and methods

Procedure details

Sodium (9.3 g, 0.18 mol) was added to a degassed solution of 2-methyl-2-propanethiol (20.9 mL, 0.18 mol) in dry DMF (105 mL), under stirring at 0° C. in nitrogen atmosphere. The mixture was allowed to reach room temperature (RT, 20-25° C.) and stirred overnight. 1,2,4,5-Tetrachlorobenzene (8.0 g, 0.037 mol) was then added and the resulting mixture was stirred at RT for 2 h and then gently refluxed for 18 h. After cooling at RT, the reaction mixture was poured over ice (100 g), the precipitate was removed by filtration, washed with water, and dried to give 11.0 g of the title compound as an off-white powder.

Citations

Improved, Odorless Access to Benzo[1,2-d;4,5-d′]- bis[1,3]dithioles and Tert-butyl Arylsulfides via CS Cross Coupling

K Kopp, O Schiemann, N Fleck - Molecules, 2020 - mdpi.com

Benzo[1,2-d;4,5-d′]bis[1,3]dithioles are important building blocks within a range of functional materials such as fluorescent dyes, conjugated polymers, and stable trityl radicals. Access …

Number of citations: 6 www.mdpi.com

Structural characterization of sulfur-containing aromatic compounds in heavy oils by FT-ICR mass spectrometry with a narrow isolation window

L Liu, C Song, S Tian, Q Zhang, X Cai, Y Liu, Z Liu… - Fuel, 2019 - Elsevier

Detailed structural information on sulfur-containing aromatic compounds in heavy oils is valuable for the petroleum industry. In this work, Fourier transform ion cyclotron resonance mass …

Number of citations: 48 www.sciencedirect.com

Fluorescent Dyes with Large Stokes Shifts Based on Benzo[1,2‐d:4,5‐d']bis([1,3]dithiole) (“S4‐DBD Dyes”)

P Wessig, D Freyse, D Schuster… - European Journal of …, 2020 - Wiley Online Library

We report on a further development of [1,3]‐dioxolo[4.5‐f]benzodioxole (DBD) fluorescent dyes by replacement of the four oxygen atoms of the heterocyclic core by sulfur atoms. This …

Number of citations: 9 chemistry-europe.onlinelibrary.wiley.com

Synthesis and Characterization of Hydrophilic Trityl Radical TFO for Biomedical and Biophysical Applications

Y Qu, Y Li, X Tan, W Zhai, G Han, J Hou… - … A European Journal, 2019 - Wiley Online Library

Tetrathiatriarylmethyl (TAM, trityl) radicals have found wide applications as spin probes/labels for EPR spectroscopy and imaging, and as polarizing agents for dynamic nuclear …

Number of citations: 17 chemistry-europe.onlinelibrary.wiley.com

Synthesis and Redox Properties of Water-Soluble Asymmetric Trityl Radicals

L Chen, L Wu, X Tan, A Rockenbauer… - The Journal of Organic …, 2021 - ACS Publications

Tetrathiatriarylmethyl (trityl) radicals have been recently shown to react with biological oxidoreductants including glutathione (GSH), ascorbic acid (Asc), and superoxide anion radical (O …

Number of citations: 4 pubs.acs.org

Trityl Radicals with a Combination of the Orthogonal Functional Groups Ethyne and Carboxyl: Synthesis without a Statistical Step and EPR Characterization

H Hintz, A Vanas, D Klose, G Jeschke… - The Journal of Organic …, 2019 - ACS Publications

Finland trityl radical (FTR) shows very attractive EPR spectroscopic properties for a manifold of applications. For most of its applications only one chemically reactive functional group is …

Number of citations: 22 pubs.acs.org

Highly fluorinated benzobisbenzothiophenes

Y Wang, SR Parkin, J Gierschner, MD Watson - Organic letters, 2008 - ACS Publications

Expedient, facile syntheses of highly fluorinated benzobisbenzothiophenes (BBBT) are reported. Defined peripheral arrangements of sulfur and fluorine atoms lead to extensive …

Number of citations: 156 pubs.acs.org